Cas no 2137824-72-5 (Acetamide, N-(decahydro-5-isoquinolinyl)-)

• Product Name: Acetamide, N-(decahydro-5-isoquinolinyl)-
• CAS No: 2137824-72-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5279249
• Update Time: 2025-10-31

Acetamide, N-(decahydro-5-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(decahydro-5-isoquinolinyl)-

• Inchi： 1S/C11H20N2O/c1-8(14)13-11-4-2-3-9-7-12-6-5-10(9)11/h9-12H,2-7H2,1H3,(H,13,14)
• InChI Key： SHBWZQLJOLPWMW-UHFFFAOYSA-N
• SMILES： C(NC1CCCC2C1CCNC2)(=O)C

Additional information on Acetamide, N-(decahydro-5-isoquinolinyl)-

Acetamide, N-(decahydro-5-isoquinolinyl)- (CAS No. 2137824-72-5): A Comprehensive Overview

Acetamide, N-(decahydro-5-isoquinolinyl)- (CAS No. 2137824-72-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of N-(decahydro-5-isoquinolinyl)acetamide consists of an acetamide moiety attached to a decahydroisoquinoline ring. The decahydroisoquinoline ring is a saturated derivative of the isoquinoline scaffold, which is known for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The acetamide group, on the other hand, is a common functional group found in many pharmaceuticals and is often associated with improved solubility and bioavailability.

Recent research has highlighted the potential therapeutic applications of N-(decahydro-5-isoquinolinyl)acetamide. A study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's anti-inflammatory properties. The results showed that N-(decahydro-5-isoquinolinyl)acetamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-(decahydro-5-isoquinolinyl)acetamide has also been studied for its potential neuroprotective properties. A 2022 study published in Neuropharmacology demonstrated that the compound exhibited significant neuroprotective activity in an in vitro model of neuronal injury induced by glutamate toxicity. The mechanism underlying this neuroprotective effect was attributed to the compound's ability to modulate intracellular calcium levels and reduce oxidative stress.

The pharmacokinetic profile of N-(decahydro-5-isoquinolinyl)acetamide has also been evaluated in preclinical studies. Research conducted by a team at the University of California, Los Angeles (UCLA) found that the compound exhibited favorable oral bioavailability and a half-life suitable for once-daily dosing. These pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have indicated that N-(decahydro-5-isoquinolinyl)acetamide has a favorable safety profile at therapeutic doses. However, more comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy.

The synthesis of N-(decahydro-5-isoquinolinyl)acetamide involves several steps, including the formation of the decahydroisoquinoline ring and subsequent acetylation. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One commonly used method involves the reductive amination of an appropriate ketone followed by acetylation using acetic anhydride or acetyl chloride.

In conclusion, N-(decahydro-5-isoquinolinyl)acetamide (CAS No. 2137824-72-5) is a promising compound with potential applications in treating inflammatory and neurological disorders. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments in the future.